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Compound of Interest

Compound Name: Ponazuril-d3
CAS No.: 1346602-48-9
Cat. No.: B583619
Get Quote
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Executive Summary & Chemical Profile[1][2]

Ponazuril-d3 (Deuterated Toltrazuril Sulfone) is the stable isotope-labeled analog of Ponazuril,
a triazine-based antiprotozoal agent.[1] In the context of drug development and bioanalysis, it
serves a singular, critical function: acting as the Internal Standard (IS) for the precise
guantification of Ponazuril in biological matrices (plasma, cerebrospinal fluid, and tissue).

Ponazuril is the primary metabolite of Toltrazuril and is clinically significant in veterinary
medicine for treating Equine Protozoal Myeloencephalitis (EPM) caused by Sarcocystis
neurona. Accurate quantification is essential for pharmacokinetic (PK) profiling and residue
analysis in food safety.[1]

Chemical Identity Table[1][3]
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Compound Name

Ponazuril-d3 (Toltrazuril Sulfone-d3)

Parent Compound

Ponazuril (Toltrazuril Sulfone)

Chemical Structure

1-methyl-3-[3-methyl-4-[4-
(trifluoromethyl)sulfonylphenoxy]phenyl]-1,3,5-
triazinane-2,4,6-trione

Isotopic Label

Deuterium (d3), typically on the N-methyl group

of the triazine ring.[1]

Molecular Formula

C18H11D3F3N306S

Molecular Weight

~460.40 g/mol (Parent: 457.38 g/mol )

Solubility

Soluble in Acetonitrile, DMSO, Methanol;
Insoluble in Water.

Primary Application

Internal Standard for LC-MS/MS (Isotope
Dilution).[1]

The Science of Isotope Dilution

Why use Ponazuril-d3 instead of a structural analog? The principle of Isotope Dilution Mass

Spectrometry (IDMS) relies on the fact that the deuterated standard is chemically and

physically nearly identical to the analyte but distinguishable by mass.

o Co-Elution: Ponazuril-d3 co-elutes with Ponazuril on a C18 column.[1] This means any

matrix suppression or enhancement occurring at that specific retention time affects both the

drug and the IS equally.

e Normalization: By calculating the area ratio (Analyte/IS), errors from extraction recovery and

ionization variability are mathematically cancelled out.

Visualization: The IDMS Workflow

The following diagram illustrates the error-correction logic inherent in using Ponazuril-d3.
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Figure 1: The self-validating workflow of Isotope Dilution Mass Spectrometry using Ponazuril-
ds.

Analytical Methodology: LC-MS/MS Protocol[1][4][5]
[6][7][8]1[9][10]

This protocol is designed for the quantification of Ponazuril in Equine Plasma, but is adaptable
to other matrices.

A. Sample Preparation (Protein Precipitation)

Rationale: Ponazuril is highly lipophilic.[1][2] A simple protein precipitation with acetonitrile is
often sufficient and maximizes recovery compared to complex Solid Phase Extraction (SPE),
though SPE may be used for cleaner extracts.[1]

e Thaw plasma samples at room temperature and vortex.

 Aliquot 50 pL of plasma into a 1.5 mL centrifuge tube.

e Spike IS: Add 10 pL of Ponazuril-d3 working solution (e.g., 1000 ng/mL in methanol).
e Precipitate: Add 150 pL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.

» Vortex vigorously for 1 minute to ensure complete protein denaturation.

o Centrifuge at 14,000 x g for 10 minutes at 4°C.

o Transfer 100 uL of the clear supernatant to an autosampler vial containing 100 pL of water
(to match initial mobile phase strength).

B. Liquid Chromatography Conditions
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e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 pm).[1]

e Mobile Phase A: Water + 5mM Ammonium Acetate (pH unadjusted or pH 4.5).[1]

» Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

e Gradient:

[e]

0.0 min: 30% B[1]

o

0.5 min: 30% B[1]

3.0 min: 95% B

[¢]

4.0 min: 95% B

[e]

[e]

4.1 min: 30% B (Re-equilibration)

C. Mass Spectrometry Parameters (Negative ESI)

Ponazuril and its d3-analog ionize most efficiently in Negative Electrospray lonization (ESI-)
mode due to the acidic nature of the triazine/sulfonyl moiety.[1]

e Source: ESI Negative[3]
e Capillary Voltage: -4500 V

o Desolvation Temp: 500°C

MRM Transitions Table

Note: Transitions must be optimized for collision energy (CE) on your specific instrument.
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Precursor lon Product lon

Analyte Type Mechanism
(m/z) (m/z)
) - Loss of CFs
Ponazuril 456.0 [M-H]~ 387.0 Quantifier
group
) » Triazine ring
Ponazuril 456.0 [M-H]~ 322.0 Qualifier
cleavage

Loss of CFs (d3

Ponazuril-d3 459.0 [M-H]~ 390.0 IS Quant )
retained)

Technical Insight: The loss of the trifluoromethyl group (CFs, mass 69) is a characteristic
fragmentation pathway for this class of compounds. Since the d3 label is typically on the N-
methyl group of the triazine ring (distal from the CFs), the product ion shifts by exactly +3 Da
(387 - 390), maintaining the isotopic distinction.

Method Validation Criteria (FDA/EMA)

To ensure the trustworthiness of the data generated using this guide, the method must be
validated against the following pillars:

 Linearity: Construct a calibration curve (e.g., 10 — 5000 ng/mL). The correlation coefficient
(r?) must be > 0.99.[1]

e Accuracy & Precision:
o Intra-day and Inter-day variability (CV%) should be < 15% (20% at LLOQ).[1]
o Accuracy should be within £15% of nominal concentration.

e Matrix Effect (ME):

o Compare the peak area of Ponazuril-d3 spiked into extracted blank plasma vs. neat
solvent.

o Acceptance: ME should be consistent between the analyte and the IS. This confirms the
d3-standard is compensating for suppression.[1]
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Visualization: Validation Logic
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Figure 2: Key validation pillars required for regulatory acceptance of the bioanalytical method.

[1]

Safety and Handling

o Hygroscopic Nature: Deuterated standards are often hygroscopic.[1] Store at -20°C under
desiccated conditions.

o Equilibration: Allow the vial to reach room temperature before opening to prevent
condensation, which can degrade the isotopic purity or concentration accuracy.

o Solubility: Dissolve primary stocks in 100% Methanol or DMSO.[1] Avoid leaving stocks in
high-water content solvents for extended periods to prevent potential deuterium exchange
(though C-D bonds are generally stable).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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